![molecular formula C13H17N3O B254409 N-(1H-benzimidazol-2-ylmethyl)-2,2-dimethylpropanamide](/img/structure/B254409.png)
N-(1H-benzimidazol-2-ylmethyl)-2,2-dimethylpropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1H-benzimidazol-2-ylmethyl)-2,2-dimethylpropanamide, also known as DMXB-A, is a synthetic compound that has been extensively studied for its potential applications in scientific research. It is a selective agonist of the α7 nicotinic acetylcholine receptor (α7 nAChR), which is a ligand-gated ion channel that is widely distributed in the central nervous system (CNS) and peripheral tissues. DMXB-A has been shown to have a range of biochemical and physiological effects, and its mechanism of action has been the subject of intense investigation.
Mechanism of Action
N-(1H-benzimidazol-2-ylmethyl)-2,2-dimethylpropanamide is a selective agonist of the α7 nAChR, which is a ligand-gated ion channel that is widely distributed in the CNS and peripheral tissues. Activation of the α7 nAChR by this compound leads to the influx of calcium ions into the cell, which can trigger a range of downstream signaling pathways. These pathways are thought to be responsible for many of the biochemical and physiological effects of this compound.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to improve cognitive function and enhance memory in animal models, and has been investigated for its potential use in the treatment of various neurological and psychiatric disorders. This compound has also been shown to have anti-inflammatory effects, and may have potential applications in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
N-(1H-benzimidazol-2-ylmethyl)-2,2-dimethylpropanamide has several advantages for use in lab experiments. It is a highly selective agonist of the α7 nAChR, which allows for precise control over the target receptor. It has also been extensively studied, and its mechanism of action and physiological effects are well understood. However, there are also limitations to its use in lab experiments. This compound can be difficult and expensive to synthesize, and its effects may vary depending on the specific experimental conditions.
Future Directions
There are several potential future directions for research on N-(1H-benzimidazol-2-ylmethyl)-2,2-dimethylpropanamide. One area of interest is in the development of new therapeutic agents based on the compound. This compound has shown promise in the treatment of various neurological and psychiatric disorders, and further research may lead to the development of new drugs with improved efficacy and fewer side effects. Another area of interest is in the investigation of the downstream signaling pathways activated by this compound. Understanding these pathways may provide insight into the underlying mechanisms of the compound's effects, and may lead to the development of new therapeutic targets. Finally, there is interest in developing new synthetic methods for this compound that are more efficient and cost-effective than current methods.
Synthesis Methods
N-(1H-benzimidazol-2-ylmethyl)-2,2-dimethylpropanamide can be synthesized using a multi-step process that involves the reaction of 2,2-dimethylpropanoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 1H-benzimidazole. The resulting intermediate is then reacted with N,N-dimethylformamide dimethyl acetal to yield this compound.
Scientific Research Applications
N-(1H-benzimidazol-2-ylmethyl)-2,2-dimethylpropanamide has been studied extensively for its potential applications in scientific research. It has been shown to have a range of effects on the CNS, including improving cognitive function, enhancing memory, and reducing inflammation. This compound has also been investigated for its potential use in the treatment of various neurological and psychiatric disorders, including Alzheimer's disease, schizophrenia, and depression.
properties
Molecular Formula |
C13H17N3O |
---|---|
Molecular Weight |
231.29 g/mol |
IUPAC Name |
N-(1H-benzimidazol-2-ylmethyl)-2,2-dimethylpropanamide |
InChI |
InChI=1S/C13H17N3O/c1-13(2,3)12(17)14-8-11-15-9-6-4-5-7-10(9)16-11/h4-7H,8H2,1-3H3,(H,14,17)(H,15,16) |
InChI Key |
IXZYRVDUAHDANC-UHFFFAOYSA-N |
SMILES |
CC(C)(C)C(=O)NCC1=NC2=CC=CC=C2N1 |
Canonical SMILES |
CC(C)(C)C(=O)NCC1=NC2=CC=CC=C2N1 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.